methyl 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate

• IUPAC Name: methyl 4-methyl-2,3-dihydro-1,4-benzoxazine-6-carboxylate
• InChI: InChI=1S/C11H13NO3/c1-12-5-6-15-10-4-3-8(7-9(10)12)11(13)14-2/h3-4,7H,5-6H2,1-2H3
• InChI Key: WKTVFSQCCDLERH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C1C=C(C=C2)C(=O)OC
• Molecular Formula: C11H13NO3
• DSSTOX Substance ID: DTXSID101185583
• Molecular Weight: 207.23 g/mol
• CAS RN: 1160474-64-5

Description

Methyl 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate (MMDBC) is a small organic molecule with a unique structure that has been studied extensively in scientific research. MMDBC is a versatile compound that has been used in a variety of applications, ranging from organic synthesis to drug discovery.

Scientific Research Applications

Chemical Properties and Synthesis

The compound Methyl 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate falls under the broader category of 1,2-oxazines and 1,2-benzoxazines. These compounds can be synthesized through dehydration of 5,6-dihydro-6-hydroxy-4H-1,2-oxazines, which in turn are obtained from cyclization of certain acyl-nitroso compounds. Their significance is highlighted in the synthesis of oxazinium salts and as electrophiles in various chemical reactions. These compounds are also recognized for their utility as chiral synthons and show involvement in a range of general chemical reactions (Sainsbury, 1991).

Biological Significance and Potential as Antimicrobial Scaffolds

Benzoxazines, which include benzoxazinones and benzoxazolinones, have been identified in several crops like maize and wheat. These compounds serve roles in plant defense mechanisms against various biological threats. Furthermore, the 1,4-benzoxazin-3-one backbone, a structural relative of methyl 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate, is proposed as a potential scaffold for designing new antimicrobial compounds. This proposition is supported by studies showing potent antimicrobial activities of certain synthetic derivatives of 1,4-benzoxazin-3-one (de Bruijn, Gruppen, & Vincken, 2018).

Pharmacological Profile and Medicinal Chemistry Applications

In the realm of medicinal chemistry, benzoxazine derivatives, including methyl 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate, are noteworthy for their significant pharmacological actions. These derivatives have been studied for a variety of biological activities such as antimicrobial, anti-diabetic, antihypolipidaemic, and antidepressant effects. The benzoxazine scaffold is a crucial element in the design of biologically active compounds, offering a versatile structure for the development of new drugs with improved efficacy and safety profiles (Siddiquia, Alama, & Ahsana, 2010).